![molecular formula C22H25N3O5S B2711067 (4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)(3-methyl-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanone CAS No. 2034508-61-5](/img/structure/B2711067.png)
(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)(3-methyl-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanone
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Overview
Description
The compound appears to contain a benzo[c][1,2,5]thiadiazole (BTZ) group . BTZ is a heterocyclic compound that has been used in the synthesis of polymers of intrinsic microporosity (PIMs) for use in flow photochemistry .
Synthesis Analysis
The BTZ group can be incorporated into PIMs through a copolymerisation strategy . This allows up to 5% BTZ incorporation without compromising processability or microporosity .Molecular Structure Analysis
The BTZ group is a heterocyclic compound, which means it contains atoms of at least two different elements as members of its rings .Chemical Reactions Analysis
The BTZ-doped PIMs can be used as either homogeneous or heterogeneous visible light photosensitisers of oxygen under both batch and continuous flow conditions .Physical And Chemical Properties Analysis
The BTZ-doped PIMs offer a useful combination of processability and inherent microporous features arising from their contorted and rigid structures .Scientific Research Applications
Medicinal Chemistry Applications
Research on compounds with complex molecular structures similar to the one often focuses on their potential medicinal applications, such as antimicrobial, antitumor, and antiemetic properties. For example, studies on various derivatives and analogs have explored their synthesis and bioactivity, highlighting their potential in developing new therapeutic agents. Compounds containing elements like thiadiazole and piperidine have been evaluated for their antimicrobial activity and antitumor potential, indicating a broad interest in their pharmacological properties (Patel, Agravat, & Shaikh, 2011; Bhole & Bhusari, 2011).
Chemical Synthesis and Structural Analysis
The synthesis and structural characterization of complex organic compounds are fundamental research areas. Compounds with structures similar to the queried molecule are synthesized and analyzed using various techniques like IR, NMR, and X-ray crystallography to understand their molecular conformations and stability. This knowledge is crucial for the design of new materials and active pharmaceutical ingredients (Karthik et al., 2021).
Materials Science Applications
In materials science, the electrical and optical properties of compounds are of interest for applications such as electrochromics and photodynamic therapy. For instance, derivatives of thiadiazole have been studied for their electrochromic properties and singlet oxygen quantum yield, indicating their potential use in electronic devices and cancer treatment (Ming et al., 2015; Pişkin, Canpolat, & Öztürk, 2020).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
(2-methyl-2,3-dihydro-1,4-benzodioxin-3-yl)-[4-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O5S/c1-15-21(30-20-10-6-5-9-19(20)29-15)22(26)24-13-11-16(12-14-24)25-18-8-4-3-7-17(18)23(2)31(25,27)28/h3-10,15-16,21H,11-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHWJHXNJMSJHEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(OC2=CC=CC=C2O1)C(=O)N3CCC(CC3)N4C5=CC=CC=C5N(S4(=O)=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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